2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-N-cyclohexylbenzamide

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)sulfonylamino]-N-cyclohexylbenzamide
• InChI: InChI=1S/C20H23ClN2O4S/c1-27-19-12-11-15(13-17(19)21)28(25,26)23-18-10-6-5-9-16(18)20(24)22-14-7-3-2-4-8-14/h5-6,9-14,23H,2-4,7-8H2,1H3,(H,22,24)
• InChI Key: XMAFZJKTRYBBSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3CCCCC3)Cl
• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol

Description

“2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-N-cyclohexylbenzamide” is a complex organic compound. It contains a benzamide group (a benzene ring attached to a carboxamide group), a sulfonyl group (a sulfur atom bonded to two oxygen atoms), and a cyclohexyl group (a six-membered carbon ring). The 3-chloro-4-methoxyphenyl group indicates a benzene ring with a chlorine atom and a methoxy group (-OCH3) attached at positions 3 and 4 respectively.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzamide group, the introduction of the sulfonyl group, and the attachment of the cyclohexyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The benzamide and sulfonyl groups are polar and capable of forming hydrogen bonds, which could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzamide, sulfonyl, and cyclohexyl groups. The benzamide group could undergo reactions typical of amides, such as hydrolysis. The sulfonyl group could potentially be reduced to a sulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar groups like the benzamide and sulfonyl groups could make the compound soluble in polar solvents. The compound’s reactivity would be influenced by these functional groups as well.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems through the benzamide and sulfonyl groups, but this would depend on the specific biological context.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its interactions with biological systems, and exploring potential uses in fields like medicinal chemistry.